Cas no 2138212-68-5 (2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2138212-68-5
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5260568
• Update Time: 2025-08-04

2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)-1,1,1-trifluoropropan-2-amine
• 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine
• 1H-Imidazole-5-methanamine, 1-ethyl-α-methyl-α-(trifluoromethyl)-

• Inchi： 1S/C8H12F3N3/c1-3-14-5-13-4-6(14)7(2,12)8(9,10)11/h4-5H,3,12H2,1-2H3
• InChI Key： DXHOELWDSHPQMY-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CN=CN1CC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8

Additional information on 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine

2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2138212-68-5)

The compound 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine, identified by the CAS registry number 2138212-68-5, is a versatile and intriguing molecule that has garnered significant attention in various scientific domains. This compound is notable for its unique chemical structure, which combines an imidazole ring with a trifluoropropane moiety. The presence of the trifluoropropane group introduces interesting electronic and steric properties, making this compound a valuable tool in fields such as drug discovery, materials science, and organic synthesis.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The trifluoropropane group is known to enhance lipophilicity and improve drug absorption, while the imidazole ring provides opportunities for hydrogen bonding and other non-covalent interactions. These properties make 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine an attractive candidate for developing drugs targeting various therapeutic areas.

In addition to its medicinal applications, this compound has also been investigated in the context of materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metalloorganic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a key precursor.

The synthesis of 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine involves a multi-step process that typically begins with the preparation of the imidazole derivative. This is followed by fluorination reactions to introduce the trifluoropropane group. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light exposure or microbial action, this compound undergoes hydrolysis to produce less complex byproducts. These findings are essential for developing safe disposal methods and minimizing environmental risks associated with its use.

In conclusion, 2-(3-Ethylimidazol-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2138212-68-5) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science alike. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific innovation.